Cas no 52336-46-6 (4-(4-aminobutyl)benzene-1,2-diol)

• Product Name: 4-(4-aminobutyl)benzene-1,2-diol
• CAS No: 52336-46-6
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 359873
• PubChem ID: 11644631
• Update Time: 2025-07-29

4-(4-aminobutyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(4-aminobutyl)-
• 4-(4-aminobutyl)benzene-1,2-diol
• 4-(3,4-dihydroxyphenyl)butylamine
• EN300-1829941
• SCHEMBL6707412
• DTXSID20469953
• 52336-46-6

• Inchi： 1S/C10H15NO2/c11-6-2-1-3-8-4-5-9(12)10(13)7-8/h4-5,7,12-13H,1-3,6,11H2
• InChI Key： HYUZDHUWLUSNER-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CCCCN)O

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines